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Compound of Interest

Compound Name: Gastrin | (1-14), human tfa

Cat. No.: B15607568

This technical support center provides troubleshooting guidance and frequently asked
guestions (FAQs) for researchers, scientists, and drug development professionals working with
Gastrin | (1-14) human TFA. This resource addresses common solubility issues and other
experimental challenges.

Troubleshooting Guide
Problem: Difficulty Dissolving Lyophilized Gastrin | (1-
14) Human TFA

Gastrin | (1-14) human TFA is a lyophilized powder that may present solubility challenges. The
following is a step-by-step guide to effectively dissolve the peptide.

Initial Dissolution Protocol:

Preparation: Before opening, centrifuge the vial to ensure all the lyophilized powder is at the
bottom. Allow the vial to reach room temperature before reconstitution.[1]

« Initial Solvent Selection: Start with sterile, distilled water.[2]

o Reconstitution: Add the desired volume of water to the vial to achieve the target
concentration.

 Aiding Dissolution: To minimize aggregation and aid dissolution, gently vortex or sonicate the
solution briefly.[1] If precipitation occurs, gentle warming (<40°C) may help.[3]
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If the peptide does not dissolve in water:

o For Acidic Peptides: Gastrin | (1-14) is an acidic peptide. If it fails to dissolve in water, a small
amount of a basic solution like 0.1M ammonium bicarbonate or <50 pL of ammonium
hydroxide (NH4OH) can be added, followed by dilution with water to the desired
concentration.[2] Ensure the final pH of the solution is around 7.

o Use of Organic Solvents: For highly hydrophobic peptides, a small amount of an organic
solvent like Dimethyl sulfoxide (DMSO) can be used initially to dissolve the peptide.[2]
Subsequently, slowly add this solution dropwise to your aqueous buffer with constant
agitation to prevent precipitation.

Table 1: Solubility of Gastrin | (1-14) Human TFA in Various Solvents

Solvent Concentration Observations

May require ultrasonication
Water 11.11 mg/mL (6.11 mM) and pH adjustment to 9 with
NHs-H20.

Readily soluble. Use freshly
DMSO =100 mg/mL (54.95 mM) opened DMSO as it is

hygroscopic.

Source: MedchemExpress|[4]

Problem: Potential Interference of Trifluoroacetic Acid
(TFA) in Assays

Trifluoroacetic acid (TFA) is a remnant from the peptide purification process and is present as a
counterion.[5][6] While for many in vitro assays the residual TFA levels do not cause
interference, highly sensitive cellular or biochemical studies may be affected.[5]

Experimental Protocol: TFA Removal by Lyophilization with HCI

This protocol is for exchanging the TFA counter-ion with a chloride ion.
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o Dissolution: Dissolve the peptide in distilled water at a concentration of 1 mg/mL.

 Acidification: Add 100 mM HCI to the peptide solution to a final HCI concentration of 2-10
mM.

e Incubation: Let the solution stand at room temperature for at least one minute.

e Freezing: Rapidly freeze the solution, preferably in liquid nitrogen.

» Lyophilization: Lyophilize the frozen sample overnight until all the solvent is removed.
e Repeat: For complete TFA removal, repeat steps 1-5 at least two more times.[5]

» Final Reconstitution: After the final lyophilization, reconstitute the peptide in the desired
buffer for your experiment.

Frequently Asked Questions (FAQs)

Q1: What is the role of the TFA salt in my Gastrin | (1-14) human peptide?
Al: The TFA (trifluoroacetate) salt is a counterion that is typically associated with the peptide
due to its use in the final purification step by reverse-phase high-performance liquid

chromatography (RP-HPLC).[5][6] Generally, TFA salts can enhance the solubility of peptides
in aqueous solutions.[5]

Q2: Will the TFA salt affect the net weight of the peptide?

A2: Yes, the TFA salt contributes to the total mass of the product. The peptide content usually
constitutes more than 80% of the total weight.[5]

Q3: How should | store Gastrin | (1-14) human TFA?

A3: Lyophilized Gastrin | (1-14) human TFA should be stored at -20°C or below.[6][7] Once
reconstituted in a solvent, it is recommended to aliquot the solution and store it at -80°C for
long-term storage (up to 6 months) or -20°C for short-term storage (up to 1 month).[4] Avoid
repeated freeze-thaw cycles.

Q4: What is the biological function of Gastrin | (1-14)?
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A4: Gastrin | (1-14) is a fragment of the peptide hormone Gastrin 1. It is primarily involved in
stimulating gastric acid secretion by binding to the cholecystokinin B (CCK2) receptors on
parietal cells in the stomach.[5][6][7]

Q5: What are the physical and chemical properties of Gastrin | (1-14) human?

Table 2: Physical and Chemical Properties of Gastrin | (1-14) Human

Property Value
Molecular Formula C79H100N16027
Molecular Weight 1705.72 g/mol

Pyr-Gly-Pro-Trp-Leu-Glu-Glu-Glu-Glu-Glu-Ala-

Amino Acid Sequence
Tyr-Gly-Trp-OH

Purity (by HPLC) >95%

Source: NovoPro Bioscience Inc.[5]

Visualizations
Diagram 1: Gastrin Signaling Pathway
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Parietal Cell

Gastrin | CCK2 Receptor activates
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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